6-[Oxo-[2-[oxo-[4-(4-propan-2-ylphenyl)-1-piperazinyl]methyl]anilino]methyl]-1-cyclohex-3-enecarboxylic acid

• Molecular Formula: C28H33N3O4
• Molecular Weight: 475.6 g/mol
• IUPAC Name: 6-[[2-[4-(4-propan-2-ylphenyl)piperazine-1-carbonyl]phenyl]carbamoyl]cyclohex-3-ene-1-carboxylic acid
• InChI: InChI=1S/C28H33N3O4/c1-19(2)20-11-13-21(14-12-20)30-15-17-31(18-16-30)27(33)24-9-5-6-10-25(24)29-26(32)22-7-3-4-8-23(22)28(34)35/h3-6,9-14,19,22-23H,7-8,15-18H2,1-2H3,(H,29,32)(H,34,35)
• InChI Key: DWTOCLBWWMVAPJ-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)N2CCN(CC2)C(=O)C3=CC=CC=C3NC(=O)C4CC=CCC4C(=O)O

Description

6-[oxo-[2-[oxo-[4-(4-propan-2-ylphenyl)-1-piperazinyl]methyl]anilino]methyl]-1-cyclohex-3-enecarboxylic acid is an amidobenzoic acid.

Scientific Research Applications

Penetration and Bioavailability Studies

Research on compounds structurally similar to the specified chemical has focused on understanding their penetration into specific tissues and bioavailability. For instance, studies have been conducted on NM441, a prodrug of NM394, to determine its gallbladder tissue concentrations and biliary excretion after administration. This type of research is crucial for developing drugs with optimal tissue targeting and effectiveness H. Tanimura et al., 2012.

Electrochemical Studies

Electrochemical methods have been applied to study the behavior of compounds like 1-cyclopropyl-6-fluoro-1,4-dihydro-7-(N-piperazinyl)-4-oxo-3-quinoline carboxylic acid, which share functional groups with the specified compound. These studies provide insights into the compounds' reactivity and stability, which are important for drug development K. Srinivasu et al., 1999.

Antibacterial Activity

Several quinolone derivatives structurally related to the specified compound have been synthesized and evaluated for their antibacterial activity. This research aims to discover new antibacterial agents with broad-spectrum efficacy against various pathogens. The structure-activity relationship studies in this context help in identifying the most potent compounds for further development J. Segawa et al., 1992.

Photoluminescence Properties

Research on coordination polymers involving drug ligands similar to the specified compound has explored their photoluminescence properties. Such studies are significant for developing new materials with potential applications in sensing, imaging, and light-emitting devices Liang-cai Yu et al., 2006.

Corrosion Inhibition

Studies have also been conducted on the inhibiting effect of quinolone derivatives on the corrosion of metals. These compounds, including variations of the specified chemical structure, demonstrate potential as corrosion inhibitors, which is important for protecting materials in industrial applications Xuehui Pang et al., 2008.